Cas no 58734-61-5 (2-ethoxybenzene-1-sulfonamide)

• Product Name: 2-ethoxybenzene-1-sulfonamide
• CAS No: 58734-61-5
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 1022935
• PubChem ID: 19607162
• Update Time: 2025-11-02

2-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-ethoxy- (9CI)
• 2-ethoxybenzenesulfonamide
• 2-ethoxybenzene-1-sulfonamide
• EN300-126122
• F2158-2256
• 58734-61-5
• BENZENESULFONAMIDE, 2-ETHOXY-
• DTXSID80599023
• SB78076
• AKOS013257957
• CS-0232020
• DB-285472
• F53486
• SCHEMBL5579618
• ethoxy-benzene sulfonamide

• Inchi： 1S/C8H11NO3S/c1-2-12-7-5-3-4-6-8(7)13(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11)
• InChI Key： ZKPVBDCWESAKGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OCC)(N)(=O)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-ethoxybenzene-1-sulfonamide

Recent Advances in the Study of 2-Ethoxybenzene-1-sulfonamide (CAS: 58734-61-5) and Its Applications in Chemical Biology and Medicine

2-Ethoxybenzene-1-sulfonamide (CAS: 58734-61-5) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. Sulfonamides, as a class of compounds, have long been recognized for their diverse biological activities, including antibacterial, antifungal, and anticancer properties. The ethoxy substitution on the benzene ring of this particular sulfonamide introduces unique physicochemical properties, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 2-ethoxybenzene-1-sulfonamide, as well as its interactions with various biological targets. One of the key findings is its ability to inhibit carbonic anhydrase (CA) enzymes, which are involved in critical physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. The inhibitory activity of 2-ethoxybenzene-1-sulfonamide against CA isoforms has been evaluated, with promising results suggesting its potential as a therapeutic agent for conditions like glaucoma, epilepsy, and certain cancers.

In addition to its CA inhibitory properties, 2-ethoxybenzene-1-sulfonamide has been explored for its role in modulating other enzymatic pathways. For instance, recent research has demonstrated its efficacy in targeting bacterial dihydropteroate synthase (DHPS), an enzyme essential for folate synthesis in microorganisms. This finding opens up new avenues for the development of novel antibacterial agents, particularly in the face of increasing antibiotic resistance.

The chemical synthesis of 2-ethoxybenzene-1-sulfonamide has also been optimized in recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to enhance the efficiency of the production process. These methodological advancements are crucial for scaling up the compound for preclinical and clinical studies.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding mechanisms of 2-ethoxybenzene-1-sulfonamide with its target enzymes. These in silico analyses have revealed key interactions at the molecular level, such as hydrogen bonding and hydrophobic interactions, which contribute to the compound's high affinity and selectivity. Such findings are instrumental in guiding the design of more potent and specific derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-ethoxybenzene-1-sulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Ongoing research is focused on optimizing the compound's drug-like properties while minimizing adverse effects.

In conclusion, 2-ethoxybenzene-1-sulfonamide (CAS: 58734-61-5) represents a versatile scaffold with significant potential in chemical biology and medicine. Its ability to target multiple enzymes and pathways underscores its broad applicability, while recent synthetic and computational advancements have paved the way for further exploration. Continued research efforts are expected to unlock new therapeutic opportunities and expand our understanding of this intriguing compound.